N-(5,6-dichloro-3-nitropyrazin-2-yl)acetamide
Cat. No. B8749312
M. Wt: 251.02 g/mol
InChI Key: MUBLVGCVHFUEOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:13][C:14]([Cl:15])=[O:16].[Cl:1][c:2]1[n:3][c:4]([N+:10](=[O:11])[O-:12])[c:5]([NH2:9])[n:6][c:7]1[Cl:8]>>[Cl:1][c:2]1[n:3][c:4]([N+:10](=[O:11])[O-:12])[c:5]([NH:9][C:14]([CH3:13])=[O:16])[n:6][c:7]1[Cl:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nc(Cl)c(Cl)nc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1nc(Cl)c(Cl)nc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
